Cas no 874801-53-3 (5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride)

5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride is a sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonate esters. Its structure, featuring chloro, fluoro, and methyl substituents on the benzene ring, enhances reactivity and selectivity in electrophilic aromatic substitution and nucleophilic displacement reactions. This compound is valued for its high purity and stability, making it suitable for pharmaceutical and agrochemical applications where precise functionalization is required. Its robust reactivity with amines and alcohols facilitates the efficient synthesis of complex sulfonyl-containing compounds, underscoring its utility in research and industrial processes.

5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride structure

874801-53-3 structure

Product Name:5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride

CAS No:874801-53-3

MF:C₇H₅Cl₂FO₂S

MW:243.082802534103

CID:1077046

PubChem ID:44890843

Update Time:2025-06-07

5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride
- 874801-53-3
- AKOS006222954
- 5-chloro-2-fluoro-4-methylbenzene-1-sulfonyl chloride
- DTXSID801228574
- MDL： MFCD05664923
- Inchi： 1S/C7H5Cl2FO2S/c1-4-2-6(10)7(3-5(4)8)13(9,11)12/h2-3H,1H3
- InChI Key： POMYQSJCYNGSIW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C)F)S(=O)(=O)Cl

Computed Properties

Exact Mass: 241.9371341g/mol
Monoisotopic Mass: 241.9371341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.5Å²

5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659436-250mg	5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride	874801-53-3	98%	250mg	￥21469.00	2024-04-27
A2B Chem LLC	AX19057-1g	5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride	874801-53-3		1g	$639.00	2023-12-29